Cas no 90017-20-2 (4-Oxa-1-azaspiro[5.5]undecan-5-one, 2,2-dimethyl-)

4-Oxa-1-azaspiro[5.5]undecan-5-one, 2,2-dimethyl- is a spirocyclic compound featuring a fused oxazolidinone and cyclohexane structure. Its rigid spiro framework enhances steric and electronic stability, making it valuable in synthetic chemistry and pharmaceutical applications. The 2,2-dimethyl substitution further improves its conformational stability, reducing reactivity at the carbonyl site while maintaining functional versatility. This compound is particularly useful as an intermediate in the synthesis of complex heterocycles or as a scaffold for bioactive molecule development. Its well-defined structure and predictable reactivity make it a reliable choice for researchers seeking controlled modifications in drug discovery and material science applications.
4-Oxa-1-azaspiro[5.5]undecan-5-one, 2,2-dimethyl- structure
90017-20-2 structure
Product Name:4-Oxa-1-azaspiro[5.5]undecan-5-one, 2,2-dimethyl-
CAS No:90017-20-2
MF:C11H19NO2
MW:197.27406334877
CID:4299472
PubChem ID:13131205
Update Time:2025-10-29

4-Oxa-1-azaspiro[5.5]undecan-5-one, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Oxa-1-azaspiro[5.5]undecan-5-one, 2,2-dimethyl-
    • 2,2-DIMETHYL-4-OXA-1-AZASPIRO[5.5]UNDECAN-5-ONE
    • SCHEMBL6550331
    • AKOS002681162
    • 2,2-dimethyl-4-oxa-1-aza-spiro[5.5]undecan-5-one
    • 90017-20-2
    • Inchi： 1S/C11H19NO2/c1-10(2)8-14-9(13)11(12-10)6-4-3-5-7-11/h12H,3-8H2,1-2H3
    • InChI Key： OSUFBGWPLBJAMR-UHFFFAOYSA-N
    • SMILES： N1C2(CCCCC2)C(=O)OCC1(C)C

Computed Properties

  • Exact Mass: 197.141578849Da
  • Monoisotopic Mass: 197.141578849Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.3Ų

4-Oxa-1-azaspiro[5.5]undecan-5-one, 2,2-dimethyl- Pricemore >>

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Chemenu
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Chemenu
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Alichem
A289001308-250mg
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Alichem
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2,2-Dimethyl-4-oxa-1-azaspiro[5.5]undecan-5-one
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Crysdot LLC
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